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Introduction to Hexythiazox Residue Analysis

Hexythiazox [(4RS,5RS)-5-(4-chlorophenyl)-N-cyclohexyl-4-methyl-2-oxo-1,3-thiazolidine-3-

carboxamide] is a non-systemic acaricide belonging to the thiazolidine family that acts through both contact

and stomach mechanisms against spider mites (Tetranychidae) in various crops [1]. With the expanding

global production of vegetables and fruits, including protected cultivation systems like greenhouses,

monitoring hexythiazox residues has become crucial for food safety compliance and international trade

[1]. These Application Notes provide validated analytical protocols and comprehensive residue distribution

data for hexythiazox in two significant crops: brinjal (eggplant) and strawberry.

The residue dynamics of pesticides in plants are influenced by multiple factors including crop morphology,

cuticle structure, application timing, plant growth rate, and environmental conditions [1]. Understanding

these factors requires crop-specific residue studies to establish pre-harvest intervals (PHIs) and assess

dietary exposure risks [1]. This document synthesizes experimental data from field studies conducted under

different agronomic conditions, providing researchers with reliable methodologies and reference values for

monitoring hexythiazox residues.
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Analytical Methodology

Sample Preparation and Extraction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach has been extensively

validated for hexythiazox extraction from various matrices. The following optimized protocol ensures high

recovery with minimal matrix effects:

Homogenization: Fresh fruit samples (brinjal or strawberry) should be finely homogenized using a
food processor. Frozen samples must be maintained at -20°C until processing [1] [2].

Primary Extraction: Weigh 10.0 g ± 0.1 g of homogenized sample into a 50 mL polypropylene
centrifuge tube. Add 10 mL of acetonitrile (with 1% acetic acid) and a ceramic homogenizer. Shake

vigorously by hand for 2 minutes to ensure complete extraction [3].
Partitioning: Add a salt mixture comprising 4 g anhydrous magnesium sulfate (MgSO₄), 1 g sodium

chloride (NaCl), 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.
Immediately shake for 30 seconds to 2 minutes and centrifuge at 6000 rpm for 5 minutes at 4°C for

phase separation [3] [2].
Cleanup: Transfer 4 mL of the upper acetonitrile layer to a 15 mL d-SPE tube containing 600 mg

MgSO₄ and 200 mg primary secondary amine (PSA). Vortex for 1 minute and centrifuge at 6000 rpm
for 5 minutes [2]. Alternative cleanup approaches include using Multi-Walled Carbon Nanotubes

(MWCNTs) or a simple 2-fold dilution with acetonitrile to minimize matrix effects [1] [3].
Final Preparation: Transfer approximately 3.5-3.8 mL of supernatant to amber glass vials and acidify

with 20 μL of formic acid per mL of extract to enhance stability of base-sensitive compounds. Store at
-20°C until analysis [2].

Instrumental Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides the specificity and

sensitivity required for hexythiazox quantification at residue levels:

Chromatographic Conditions:

Column: C18 column (4 μm particle size, 250 × 4.6 mm)

Mobile Phase: Eluent A: water/methanol (95:5); Eluent B: methanol/water (95:5), both
containing 0.1% formic acid/5 mM ammonium formate

Gradient Program: 5% B at 0 min; 95% B at 10 min; hold at 95% B until 13 min; return to 5% B
at 13.01 min [2]
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Flow Rate: 0.3 mL/min

Injection Volume: 2 μL
Column Temperature: 25°C

Mass Spectrometric Conditions:

Ionization Mode: Electrospray ionization (ESI) positive
Operation Mode: Selected Reaction Monitoring (SRM)

Ionization and Fragmentation: Optimized by direct injection of standard solutions [2]
Source Parameters: Optimize for maximum sensitivity for precursor ion → product ion

transitions specific to hexythiazox

The following diagram illustrates the complete analytical workflow from sample preparation to final

analysis:
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Method Validation

The analytical method must be validated according to SANTE/11312/2021 guidelines [1]:

Linearity: Demonstrate satisfactory linearity in both solvent-based and matrix-matched calibrations

across the expected concentration range.
Accuracy: Mean recoveries should range between 85-115% for most pesticides at validation levels

[4] [3]. Reported recoveries for hexythiazox are 88.6-98.7% in brinjal and 85-93% in strawberry [3]
[4].

Precision: Intra- and inter-day relative standard deviations (RSD) should be <20% (ideally <10%).
Reported RSDs for hexythiazox are less than 10% in strawberry and 5.2-12.4% in brinjal [4] [3].

Sensitivity: Limit of quantification (LOQ) of 5 μg/kg for hexythiazox in brinjal and strawberry
matrices is achievable using LC-MS/MS [3].

Matrix Effects: Evaluate by comparing solvent and matrix-matched calibration slopes. Signal
suppression of -2.2% to -4.6% has been reported for hexythiazox in brinjal, indicating negligible

matrix effects [3].

Residue Distribution in Brinjal (Eggplant)

Dissipation Kinetics

Hexythiazox dissipation in brinjal follows first-order kinetics under field conditions. Studies conducted in

Najran, Saudi Arabia, provide the following dissipation parameters [3]:

Table 1: Dissipation kinetics of hexythiazox in brinjal fruits under field conditions

Application
Dose

Half-life
(days)

Dissipation Rate Constant
(day⁻¹)

Determination Coefficient
(R²)

Authorized dose 2.30 0.301 >0.90

Double dose 2.73 0.254 >0.90

The rapid dissipation observed (half-life of 2.30-2.73 days) suggests moderate persistence in brinjal fruits

under field conditions. The slightly longer half-life at the double application rate may indicate concentration-
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dependent dissipation behavior.

Terminal Residues

Terminal residue data are critical for establishing pre-harvest intervals (PHIs) and ensuring compliance

with maximum residue limits (MRLs) [3]:

Table 2: Terminal residues of hexythiazox in brinjal fruits after two applications at 14-day intervals

Days After Final Application Authorized Dose (mg/kg) Double Authorized Dose (mg/kg)

3 0.219 0.592

7 0.042 0.121

10 0.019 0.051

The European Union MRL for hexythiazox in brinjals is 0.5 mg/kg [3]. Based on the residue data, the

recommended PHI is 7 days for the authorized dose and 10 days for the double authorized dose to ensure

consumer safety [3].

Residue Distribution in Strawberry

Dissipation Dynamics

Field studies conducted under open field conditions demonstrate that hexythiazox dissipation in strawberry

fruits also follows first-order kinetics [4]:

Table 3: Dissipation kinetics of hexythiazox in strawberry fruits under open field conditions

Field Trial Half-life (days) Dissipation Rate Constant (day⁻¹) Initial Deposit (mg/kg)

1 3.81 0.182 1.12
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Field Trial Half-life (days) Dissipation Rate Constant (day⁻¹) Initial Deposit (mg/kg)

2 3.43 0.202 1.08

The slightly longer half-life in strawberries compared to brinjal may be attributed to differences in fruit

surface characteristics and environmental conditions between the growing environments.

Terminal Residues and Processing Effects

Strawberry terminal residues decline rapidly after application, with levels falling below the Codex MRL of 6

mg/kg within three days of application [4]. The following data represent residue levels during the processing

of strawberries:

Table 4: Effect of processing and storage on hexythiazox residues in strawberries

Processing Treatment Residue Level (mg/kg) Processing Factor Reduction (%)

Fresh fruit (0 day) 1.12 1.00 -

Washing 0.87 0.78 22.3

Storage (7 days) 0.71 0.63 36.6

Jam preparation 0.63 0.56 43.8

Canned fruits 0.52 0.46 53.6

Processing factors (generally <1) indicate that various household and commercial processing methods

effectively reduce hexythiazox residues in strawberries, thereby diminishing dietary exposure [4]. The most

significant reduction occurs during canning processes, potentially due to the combined effects of heat and

partitioning into the processing medium.

Safety Evaluation
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Dietary Risk Assessment

Chronic dietary risk assessment for hexythiazox residues in both brinjal and strawberry demonstrates

acceptable consumer safety profiles:

Brinjal: The percentage of chronic dietary risk quotient (%HQ) was significantly below 100%,

indicating minimal long-term consumer risk [3]. Calculations based on the acceptable daily intake
(ADI) and residue data from field trials show that dietary exposure represents only a small fraction of

the ADI.
Strawberry: Chronic exposure assessment using the EFSA PRIMo model indicated that the highest

chronic exposure accounted for only 13.2% of the ADI for German children (the most vulnerable
consumer subgroup) [5].

Acute Risk: An acute reference dose (ARfD) was not deemed necessary for hexythiazox, indicating
minimal acute toxicity concerns from dietary exposure [5].

The following diagram illustrates the comprehensive risk assessment process for hexythiazox residues:
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Pre-Harvest Intervals and Compliance with MRLs

Establishing appropriate pre-harvest intervals (PHIs) is essential for regulatory compliance and consumer

protection:

Brinjal: Recommended PHI of 7 days for the authorized dose and 10 days for double the authorized
dose ensures residues remain below the EU MRL of 0.5 mg/kg [3].

Strawberry: Residues fall below the Codex MRL of 6 mg/kg within 3 days of application, suggesting a
relatively short PHI [4].

General Considerations: PHIs should be adjusted based on application rates, number of
applications, and specific environmental conditions that may influence residue dissipation rates.
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Conclusion

These Application Notes provide comprehensive analytical protocols and residue distribution data for

hexythiazox in brinjal and strawberry matrices. The validated QuEChERS-LC-MS/MS method offers

robust performance for routine monitoring, with excellent sensitivity, accuracy, and precision. Residue

dissipation studies demonstrate that hexythiazox exhibits moderate persistence in both crops, with half-

lives ranging from 2.30-2.73 days in brinjal and 3.43-3.81 days in strawberry.

The dietary risk assessment confirms that hexythiazox residues in both crops pose negligible risks to

consumers when used according to good agricultural practices. The established pre-harvest intervals of 7-10

days for brinjal and approximately 3 days for strawberry ensure compliance with established MRLs. Post-

harvest processing methods, particularly washing and thermal processing, further reduce residue levels,

thereby diminishing dietary exposure.

These protocols and data support researchers and regulatory authorities in monitoring hexythiazox residues,

ensuring food safety, and making science-based decisions regarding the use of this acaricide in integrated

pest management programs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols: Residue

Distribution of Hexythiazox in Brinjal and Strawberry]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b529927#residue-distribution-of-hexythiazox-in-brinjal-and-

strawberry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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